molecular formula C8H9FN2O2 B8356682 5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide

5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide

Cat. No. B8356682
M. Wt: 184.17 g/mol
InChI Key: PNCYLEZMFDEBQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide is a useful research compound. Its molecular formula is C8H9FN2O2 and its molecular weight is 184.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide

Molecular Formula

C8H9FN2O2

Molecular Weight

184.17 g/mol

IUPAC Name

5-fluoro-N'-hydroxy-2-methoxybenzenecarboximidamide

InChI

InChI=1S/C8H9FN2O2/c1-13-7-3-2-5(9)4-6(7)8(10)11-12/h2-4,12H,1H3,(H2,10,11)

InChI Key

PNCYLEZMFDEBQO-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)F)C(=NO)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydroxylamine (4.97 ml; 82.7 mmol; 5 eq.) was added to a suspension of 5-fluoro-2-methoxybenzonitrile (Aldrich 527734; 2.5 g; 16.5 mmol; 1 eq.) in EtOH (30 mL) and the resulting mixture was stirred at room temperature for 3 days then to dryness to afford the title compound (3.04 g, 100%) as a white solid.
Quantity
4.97 mL
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
100%

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